1-m-tolyl-1H-pyrazol-3-amine

• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 1-(3-methylphenyl)pyrazol-3-amine
• InChI: InChI=1S/C10H11N3/c1-8-3-2-4-9(7-8)13-6-5-10(11)12-13/h2-7H,1H3,(H2,11,12)
• InChI Key: IJHMBLNPEYRWOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CC(=N2)N

Description

1-m-tolyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

m-Tolylhydrazine (200 mg, 1.64 mmol), 3-methoxyacrylonitrile (0.137 mL, 1.64 mmol), and sodium ethoxide (111 mg, 1.64 mmol) were dissolved in ethanol (8 mL) and stirred at 80° C. for 2 hours. The reaction mixture was cooled to room temperature, concentrated under reduced pressure, and purified by silica gel chromatography (ethyl acetate/hexanes, linear gradient) to afford 1-m-tolyl-1H-pyrazol-3-amine. MS ESI calc'd. for C10H12N3 [M+H]+ 174. found 174. 1H NMR (500 MHz, DMSO-d6) δ 8.08 (s, 1H), 7.46 (s, 1H), 7.40 (d, J=8.5 Hz, 1H), 7.23 (t, J=7.8 Hz, 1H), 6.91 (d, J=7.5 Hz, 1H), 5.69 (d, J=2.5 Hz, 1H), 5.01 (s, 2H), 2.31 (s, 3H).